Layer-controlled synthesis of graphene-like MoS2 from single source organometallic precursor for Li-ion batteries†
RSC Advances Pub Date: 2014-03-26 DOI: 10.1039/C4RA01318B
Abstract
Herein, we report an new approach to synthesis of graphene-like MoS2 flakes and tunable layers (from mono- to multi-layer) easily controlled by the thermal decomposition temperature of a single source (Mo(Et2NCS2)4). The approach opens a new way to controlled large-scalable synthesis of graphene-like transition metal sulfides for energy storage, nanoelectronics and optoelectronics.
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CAS no.: 1517-51-7
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